Cas no 1926-48-3 (Fenbenicillin)

• Product name: Fenbenicillin
• CAS No: 1926-48-3
• MF: C₂₂H₂₂N₂O₅S
• MW: 426.5
• CID: 156592

Fenbenicillin Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[(2-phenoxy-2-phenylacetyl)amino]-, (2S,5R,6R)-
• Fenbenicillin
• (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-(phenoxy)-2-phenylacetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-(phenoxy)-2-phenyl-ethanoyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R,6R)-7-keto-3,3-dimethyl-6-[[2-(phenoxy)-2-phenyl-acetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• phenbenicillin
• (6R)-6-[(α-Phenoxybenzyl)carbonylamino]penicillanic acid

• Inchi： InChI=1S/C22H22N2O5S/c1-22(2)17(21(27)28)24-19(26)15(20(24)30-22)23-18(25)16(13-9-5-3-6-10-13)29-14-11-7-4-8-12-14/h3-12,15-17,20H,1-2H3,(H,23,25)(H,27,28)/t15-,16?,17+,20-/m1/s1
• InChI Key： VZPPEUOYDWPUKO-MQWDNKACSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@]12[H])NC(C(C1C=CC=CC=1)OC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 426.12500
• Monoisotopic Mass: 426.124943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.41
• Boiling Point: 736.3°Cat760mmHg
• Flash Point: 399.1°C
• Refractive Index: 1.673
• PSA: 121.24000
• LogP: 2.76720

Additional information on Fenbenicillin

测试